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Compound of Interest

Compound Name: trans-Stilbene oxide

Cat. No.: B072803 Get Quote

An In-Depth Technical Guide to trans-Stilbene Oxide

This guide provides comprehensive technical information on trans-stilbene oxide, tailored for

researchers, scientists, and professionals in drug development. It covers the fundamental

molecular properties, detailed experimental protocols for its synthesis, and a visual

representation of the synthetic workflow.

Core Molecular and Physical Properties
trans-Stilbene oxide is an organic compound that serves as a key intermediate in various

chemical syntheses.[1] Its core properties are summarized below.

Property Value

Molecular Formula C₁₄H₁₂O[2][3][4][5]

Molecular Weight 196.24 g/mol [2][3][6]

CAS Number 1439-07-2[3][5][6]

Appearance White to light yellow crystalline powder[2][6]

Melting Point 65-67 °C[3][6]

Solubility Soluble in Toluene[3][6]

IUPAC Name (2S,3S)-2,3-diphenyloxirane[2]
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Experimental Protocol: Synthesis of trans-Stilbene
Oxide via Epoxidation
This section details a common and effective method for the synthesis of trans-stilbene oxide
from trans-stilbene using dimethyldioxirane (DMDO) as the oxidizing agent. This procedure is

noted for yielding an analytically pure sample.[6][7]

Materials:

trans-Stilbene (0.724 g, 4.02 mmol)

Acetone (5 mL)

Dimethyldioxirane (DMDO) in acetone solution (0.062 M, 66 mL, 4.09 mmol)

Dichloromethane (CH₂Cl₂) (30 mL)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a 125-mL stoppered Erlenmeyer flask, dissolve 0.724 g (4.02 mmol) of

trans-stilbene in 5 mL of acetone.[6][7] The solution should be magnetically stirred at room

temperature (approximately 20 °C).[6]

Epoxidation: To the stirred solution of trans-stilbene, add 66 mL (4.09 mmol) of a 0.062 M

solution of DMDO in acetone.[6][7]

Reaction Monitoring: The progress of the reaction can be monitored using Gas-Liquid

Chromatography (GLC) analysis.[6][7] The conversion of trans-stilbene to trans-stilbene
oxide is expected to be complete within 6 hours.[6][7]

Solvent Removal: Once the reaction is complete, remove the excess acetone using a rotary

evaporator at 20 °C and 15 mm Hg.[6] This will yield a white crystalline solid.[6][7]

Workup and Drying: Dissolve the solid residue in 30 mL of dichloromethane (CH₂Cl₂).[6][7]

Dry the solution over anhydrous sodium sulfate (Na₂SO₄).[6][7]
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Isolation of Product: Filter the mixture to remove the drying agent, and wash the filter cake

with additional CH₂Cl₂.[7] Combine the filtrates and concentrate the solution on a rotary

evaporator.[6][7] Remove the remaining solvent under reduced pressure (20 °C, 15 mmHg)

to obtain the analytically pure trans-stilbene oxide (0.788 g, 100% yield).[6][7]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of trans-stilbene oxide from

trans-stilbene.
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Caption: Workflow for the synthesis of trans-stilbene oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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